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Abstract
2-Iodophenol is a versatile aromatic building block of significant interest to researchers in

synthetic chemistry and drug development. Characterized by a hydroxyl group and an iodine

atom in an ortho relationship on a benzene ring, its utility stems from the distinct and

exploitable reactivity of these functional groups. This technical guide provides an in-depth

analysis of the core stability profile and reactivity landscape of 2-iodophenol. We will explore

the factors governing its stability, including thermal and photochemical degradation pathways,

and provide field-proven protocols for its safe handling and storage. The guide then delves into

the compound's rich reactivity, with a primary focus on palladium-catalyzed cross-coupling

reactions such as the Suzuki-Miyaura and Sonogashira couplings, which are fundamental to

the synthesis of complex biaryls and heterocyclic systems like benzofurans. By explaining the

causality behind experimental choices and providing detailed, reproducible protocols, this

document serves as an essential resource for scientists aiming to effectively leverage 2-
iodophenol in their research endeavors.
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Core Physicochemical Properties and Stability
Profile
A thorough understanding of a reagent's physical properties and stability is the foundation of its

successful application in synthesis and development. 2-Iodophenol is a solid at room

temperature that requires specific handling to ensure its integrity.[1][2]

Identity and Physical Properties
The fundamental properties of 2-iodophenol are summarized below. These data are critical for

reaction setup, purification, and safety considerations.

Property Value Reference(s)

CAS Number 533-58-4 [1][2]

Molecular Formula C₆H₅IO [1][2]

Molecular Weight 220.01 g/mol [1][2]

Appearance

White, cream, or yellow to

brown crystalline solid/powder.

[3][4][5]

[3][4][5]

Melting Point 37-43 °C (lit.) [1][2][4][6]

Boiling Point 186-187 °C at 160 mmHg (lit.) [1][2][4]

Density ~1.947 g/mL at 25 °C (lit.) [2][4]

pKa 8.51 [1][3]

Solubility

Sparingly soluble in water;

soluble in ethanol, ether,

chloroform.[3][4][7]

[3][4][7]

Intrinsic Stability: Factors Governing Degradation
While generally stable under proper storage, 2-iodophenol is susceptible to degradation from

several environmental factors.[3][4] The causality behind its instability is rooted in the inherent

properties of the phenolic hydroxyl group and the carbon-iodine bond.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 16 Tech Support

https://www.benchchem.com/product/b7767536/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-reactivity-and-stability-of-2-iodophenol
https://en.wikipedia.org/wiki/2-Iodophenol
https://www.sigmaaldrich.com/US/en/product/aldrich/281409
https://www.benchchem.com/product/b7767536/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-reactivity-and-stability-of-2-iodophenol
https://en.wikipedia.org/wiki/2-Iodophenol
https://www.sigmaaldrich.com/US/en/product/aldrich/281409
https://en.wikipedia.org/wiki/2-Iodophenol
https://www.sigmaaldrich.com/US/en/product/aldrich/281409
https://en.wikipedia.org/wiki/2-Iodophenol
https://www.sigmaaldrich.com/US/en/product/aldrich/281409
https://www.guidechem.com/encyclopedia/2-iodophenol-dic4827.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4130718.htm
https://chembk.com/en/chem/2-iodophenol
https://www.guidechem.com/encyclopedia/2-iodophenol-dic4827.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4130718.htm
https://chembk.com/en/chem/2-iodophenol
https://en.wikipedia.org/wiki/2-Iodophenol
https://www.sigmaaldrich.com/US/en/product/aldrich/281409
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4130718.htm
https://www.sarex.com/fine/product/key-products/2-iodophenol
https://en.wikipedia.org/wiki/2-Iodophenol
https://www.sigmaaldrich.com/US/en/product/aldrich/281409
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4130718.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/281409
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4130718.htm
https://en.wikipedia.org/wiki/2-Iodophenol
https://www.guidechem.com/encyclopedia/2-iodophenol-dic4827.html
https://www.guidechem.com/encyclopedia/2-iodophenol-dic4827.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4130718.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4130718_EN.htm
https://www.guidechem.com/encyclopedia/2-iodophenol-dic4827.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4130718.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4130718_EN.htm
https://www.benchchem.com/product/b7767536/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-reactivity-and-stability-of-2-iodophenol
https://www.guidechem.com/encyclopedia/2-iodophenol-dic4827.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4130718.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767536?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermal Stability: 2-Iodophenol is stable at room temperature in closed containers under

normal conditions.[8] However, at elevated temperatures, such as in a fire, thermal

decomposition can generate irritating and highly toxic gases, including carbon oxides and

hydrogen iodide.[8][9]

Oxidative Stability: As a phenol, the compound is susceptible to oxidation. It is incompatible

with strong oxidizing agents, which can lead to decomposition.[3][4][7][10] This reactivity is a

key reason for storing it away from such substances.

Photostability: This is a critical and nuanced aspect of 2-iodophenol's stability. The

compound is known to be light-sensitive.[3][7][11] Exposure to light, particularly UV radiation,

can induce cleavage of the relatively weak carbon-iodine bond.[11][12] The degradation

pathway is highly dependent on the pH of the medium, which dictates whether the

compound exists in its neutral (2-IPhOH) or anionic phenolate (2-IPhO⁻) form.

In neutral solutions, photolysis primarily leads to the homolytic cleavage of the C-I bond.

This generates a hydroxyphenyl radical and an iodine radical, which can subsequently

form products like biphenyls in deoxygenated solutions.[12]

In basic solutions, the anionic 2-iodophenolate undergoes more complex heterolytic

dehalogenation pathways. These can include ring contraction to form cyclopentadienic

acids or the formation of an α-ketocarbene intermediate.[12]
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Figure 1: pH-Dependent Photodegradation of 2-Iodophenol
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Caption: pH-Dependent Photodegradation of 2-Iodophenol.

Handling and Storage Protocol
To ensure the long-term integrity and safety of 2-iodophenol, a self-validating storage and

handling system must be implemented. This protocol is designed to mitigate the risks identified

in its stability profile.

Procurement and Receiving: Upon receipt, inspect the container for a tight seal. Note the

date of receipt on the container.

Storage Environment:

Temperature: Store in a cool, dry place at ambient room temperature.[4][6]
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Atmosphere: Keep the container tightly closed to prevent moisture ingress and potential

oxidation.[8][9]

Light: Store in a dark place or use an amber glass bottle to protect from light.[6][13] This is

a critical step to prevent photodegradation.

Ventilation: Ensure storage in a well-ventilated area.[3][8]

Chemical Segregation: Store away from incompatible substances, particularly strong

oxidizing agents.[3][10]

Handling:

Use with adequate ventilation, such as in a chemical fume hood, to avoid inhalation of

dust or vapors.[8][9]

Minimize dust generation during transfer.[8]

Wash hands thoroughly after handling.[8]

Shelf Life: While stable, it is best practice to use older stock first. Some suppliers suggest a

shelf life of approximately one year.[6] Periodic quality checks (e.g., melting point, TLC) are

recommended for long-term stored material.

The Reactivity Landscape of 2-Iodophenol
The synthetic utility of 2-iodophenol is primarily derived from the reactivity of the carbon-iodine

bond, which is susceptible to a wide range of powerful bond-forming reactions, especially those

catalyzed by transition metals.

The Carbon-Iodine Bond: The Epicenter of Reactivity
The C-I bond is the weakest of the carbon-halogen bonds, making it an excellent leaving group

in catalytic cycles. This high reactivity allows reactions involving 2-iodophenol to proceed

under milder conditions compared to its bromo- or chloro-analogs. This property is the

cornerstone of its use in modern organic synthesis.
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Palladium-Catalyzed Cross-Coupling Reactions: A
Synthetic Workhorse
Palladium catalysis has revolutionized the synthesis of complex organic molecules, and 2-
iodophenol is an ideal substrate for these transformations.

The Suzuki-Miyaura reaction is a robust method for forming C(sp²)-C(sp²) bonds, enabling the

synthesis of biaryl compounds which are prevalent in pharmaceuticals.[14]

Mechanism & Causality: The reaction involves a catalytic cycle where a Pd(0) species

undergoes oxidative addition into the C-I bond of 2-iodophenol. This is followed by

transmetalation with a boronic acid derivative (in the presence of a base) and subsequent

reductive elimination to yield the biaryl product and regenerate the Pd(0) catalyst.[14][15]

The use of heterogeneous catalysts like Palladium on Carbon (Pd/C) in aqueous media

represents an environmentally conscious and practical approach, simplifying product

purification.[14][16]
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Figure 2: Simplified Catalytic Cycle of Suzuki-Miyaura Coupling
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Caption: Simplified Catalytic Cycle of Suzuki-Miyaura Coupling.

Experimental Protocol: Synthesis of 2-Hydroxybiphenyl[14]

Reagents: To a reaction flask, add 2-iodophenol (1.0 mmol), phenylboronic acid (1.2

mmol), and potassium carbonate (K₂CO₃, 3.0 mmol).

Catalyst & Solvent: Add 10% Palladium on Carbon (Pd/C, 0.3 mol%) and water (5 mL).
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Reaction: Stir the mixture vigorously at room temperature for 12 hours. Monitor the

reaction progress by Thin Layer Chromatography (TLC).

Workup: Upon completion, filter the reaction mixture through a pad of celite to remove the

Pd/C catalyst. Wash the celite pad with ethyl acetate.

Extraction: Acidify the aqueous filtrate with 1M HCl and extract with ethyl acetate (3 x 15

mL).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate under reduced pressure. Purify the crude product by column

chromatography to yield 2-hydroxybiphenyl.

Field Insight: While highly effective, the Suzuki coupling of 2-iodophenol can sometimes

give lower yields compared to its 3- and 4-iodo isomers.[14] This is often attributed to

potential steric hindrance from the ortho-hydroxyl group or competitive coordination of the

phenolic oxygen to the palladium center, which can influence the kinetics of the catalytic

cycle.

The Sonogashira coupling is the premier method for forming C(sp²)-C(sp) bonds between aryl

halides and terminal alkynes.[17] For 2-iodophenol, this reaction is not just a coupling method

but a powerful strategy for the synthesis of benzofurans via a tandem coupling/cyclization

sequence.[18][19]

Mechanism & Causality: The reaction employs a dual catalytic system. A palladium catalyst

facilitates the main cross-coupling cycle (similar to Suzuki), while a copper(I) co-catalyst

activates the alkyne by forming a copper-acetylide intermediate.[17] This intermediate then

undergoes transmetalation with the Pd(II)-aryl complex. The presence of a base is crucial for

deprotonating the terminal alkyne. The genius of using 2-iodophenol is that the resulting 2-

alkynylphenol product is perfectly primed for a subsequent intramolecular cyclization

(hydroalkoxylation) to form a five-membered benzofuran ring, often achievable in the same

pot.[18]
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Figure 3: Simplified Catalytic Cycle of Sonogashira Coupling
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Caption: Simplified Catalytic Cycle of Sonogashira Coupling.

Experimental Protocol: Tandem Synthesis of 2-Phenylbenzofuran[7]
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Reaction Setup: In an oven-dried flask under an inert atmosphere (e.g., Nitrogen or

Argon), dissolve 2-iodophenol (1.0 mmol) and phenylacetylene (1.1 mmol) in a suitable

solvent like triethylamine (TEA) or a mixture of DMF and a base.

Catalysts: Add the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%) and the copper co-

catalyst (Copper(I) Iodide, CuI, 3-10 mol%).

Reaction: Heat the mixture to a temperature between 60-100 °C. The initial coupling is

typically rapid. The subsequent cyclization to the benzofuran may require extended

heating. Monitor by TLC or GC-MS.

Workup: After cooling, dilute the reaction mixture with a solvent like ethyl acetate and

wash with saturated aqueous ammonium chloride (to remove copper salts) and brine.

Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude

product via column chromatography on silica gel to obtain 2-phenylbenzofuran.

Other Notable Transformations
Beyond the two major coupling reactions, 2-iodophenol is a substrate for other advanced

synthetic methods, particularly for constructing diverse heterocyclic cores.

Ullmann and Goldberg Couplings: These copper-catalyzed reactions are classic methods for

forming C-O and C-N bonds, respectively. They have been applied in intramolecular settings

with 2-iodophenol derivatives to synthesize important heterocycles like dibenzofurans and

3,4-dihydro-2H-1,4-benzoxazines.[20]

Heck and Carbonylative Cyclizations: Palladium-catalyzed intramolecular Heck reactions of

O-allyl-2-iodophenols can construct dihydrobenzofuran skeletons.[21] Furthermore,

carbonylative cyclizations, where carbon monoxide is incorporated, provide access to

furanone-fused systems.[7]

Safety and Hazard Management
As a hazardous chemical, strict adherence to safety protocols is mandatory when working with

2-iodophenol.
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GHS Hazard Classification
Hazard Class Category Statement Reference(s)

Acute Toxicity (Oral,

Dermal, Inhalation)
4

H302, H312, H332:

Harmful if swallowed,

in contact with skin, or

if inhaled.

[2][9][22]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation.
[2][9][22]

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation.
[2][9][22]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation.
[2][9][22]

Exposure Control and Personal Protective Equipment
(PPE)

Engineering Controls: Always handle 2-iodophenol in a well-ventilated area, preferably

inside a certified chemical fume hood.[9]

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or a face shield.[10]

Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile). Gloves must be

inspected prior to use.[9]

Skin and Body Protection: Wear a lab coat and appropriate protective clothing.[10]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a

particulate filter (e.g., N95).[8][10]

First Aid and Emergency Procedures
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Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[9]

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes

while removing contaminated clothing. Consult a physician.[9][10]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes. Get immediate medical aid.

[9][10]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[9]

Conclusion: A Senior Scientist's Perspective
2-Iodophenol is more than just a simple halophenol; it is a strategic linchpin for the

construction of complex molecular architectures. Its stability profile, while requiring careful

management of light and oxidizing agents, is predictable and manageable with standard

laboratory protocols. The true power of this reagent lies in the lability of its carbon-iodine bond,

which serves as a versatile handle for a suite of high-yield, palladium-catalyzed cross-coupling

reactions. For the medicinal chemist, it is a gateway to biaryl scaffolds and benzofuran cores.

For the materials scientist, it offers a route to conjugated systems. Mastering the reactivity and

handling of 2-iodophenol is a valuable skill, enabling researchers to efficiently translate simple

starting materials into high-value, functional molecules.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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